Cas no 3175-23-3 (Propane,1,2,2-trichloro-)

• Product Name: Propane,1,2,2-trichloro-
• CAS No: 3175-23-3
• MF: C₃H₅Cl₃
• MW: 147.43079829216
• CID: 312137
• PubChem ID: 18505
• Update Time: 2025-05-30

Propane,1,2,2-trichloro- Chemical and Physical Properties

Names and Identifiers

• Propane,1,2,2-trichloro-
• 1,2,2-Trichloropropane
• EINECS 221-645-6
• HP93GP2TTB
• DTXSID0062890
• 1,2,2-Trichlor-propan
• AKOS006279853
• InChI=1/C3H5Cl3/c1-3(5,6)2-4/h2H2,1H
• NS00029171
• BRN 1697206
• 1,2,2-trichloro-propane
• SCHEMBL868601
• Propane, 1,2,2-trichloro-
• 3175-23-3
• DAIIXVPKQATIMF-UHFFFAOYSA-N
• DTXCID0038413

• Inchi： 1S/C3H5Cl3/c1-3(5,6)2-4/h2H2,1H3
• InChI Key： DAIIXVPKQATIMF-UHFFFAOYSA-N
• SMILES： ClC(C)(CCl)Cl

Computed Properties

• Exact Mass: 145.94585
• Monoisotopic Mass: 145.945683
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 41.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.3

Experimental Properties

• Density: 1.3180
• Melting Point: -36.84°C (estimate)
• Boiling Point: 124.05°C
• Flash Point: 44.1°C
• Refractive Index: 1.4609
• PSA: 0

Additional information on Propane,1,2,2-trichloro-

Propane,1,2,2-trichloro- (CAS No. 3175-23-3): A Comprehensive Overview of Its Chemical Properties and Applications

Propane,1,2,2-trichloro-, identified by the Chemical Abstracts Service registry number CAS No. 3175-23-3, is a chlorinated hydrocarbon with significant utility in various chemical and industrial processes. This compound, characterized by its molecular formula C₃H₃Cl₃, exhibits unique properties that make it valuable in multiple applications, ranging from pharmaceutical intermediates to specialty chemical synthesis.

The structural configuration of Propane,1,2,2-trichloro- involves the substitution of three chlorine atoms at the 1st, 2nd, and 2nd positions of a propane molecule. This specific arrangement imparts distinct reactivity and stability characteristics to the compound. The presence of chlorine atoms not only influences its physical properties such as boiling point and solubility but also enhances its role as a versatile intermediate in organic synthesis.

In recent years, the research focus on Propane,1,2,2-trichloro- has intensified due to its potential applications in the development of novel agrochemicals and pharmaceuticals. The compound's ability to undergo various chemical transformations makes it a valuable building block for synthesizing more complex molecules. For instance, studies have demonstrated its utility in the preparation of herbicides and fungicides that exhibit high efficacy against a broad spectrum of pests and pathogens.

One of the most notable applications of Propane,1,2,2-trichloro- is in the field of polymer chemistry. Researchers have explored its use as a monomer or intermediate in the synthesis of chlorinated polymers that possess enhanced thermal stability and chemical resistance. These polymers find applications in automotive components, electronic devices, and construction materials where durability under harsh conditions is paramount.

The chemical reactivity of Propane,1,2,2-trichloro- allows for diverse functionalization strategies. For example, it can be used to introduce reactive sites into larger molecular frameworks through nucleophilic substitution reactions. This property has been leveraged in the development of drug candidates where precise functional group manipulation is essential for achieving desired pharmacological effects.

Recent advancements in green chemistry have also highlighted the importance of optimizing processes involving Propane,1,2,2-trichloro-. Efforts are being made to develop more sustainable synthetic routes that minimize waste generation and reduce energy consumption. Catalytic methods have emerged as particularly promising for enhancing reaction efficiency while maintaining high selectivity.

The industrial production of Propane,1,2,2-trichloro- typically involves chlorination reactions starting from propene or propane feedstocks. These processes are carefully controlled to ensure high yields and purity levels. The compound's stability under standard storage conditions makes it a convenient material for both laboratory-scale experiments and large-scale manufacturing operations.

In conclusion, Propane,1,2,2-trichloro- (CAS No. 3175-23-3) is a multifaceted compound with broad applicability across multiple industries. Its unique chemical properties and reactivity make it indispensable in pharmaceuticals, agrochemicals, and polymer science. As research continues to uncover new uses for this compound, its significance in modern chemistry is likely to grow even further.